Cas no 1187582-66-6 (Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride)

• Product Name: Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride
• CAS No: 1187582-66-6
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 2622576
• PubChem ID: 53412315
• Update Time: 2025-06-26

Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride
• 1187582-66-6
• Methyl 3-amino-4-biphenylcarboxylate hydrochloride
• methyl 2-amino-4-phenylbenzoate;hydrochloride
• Methyl 3-amino-[1,1'-biphenyl]-4-carboxylate hydrochloride
• AKOS015966463
• F75258

• Inchi： 1S/C14H13NO2.ClH/c1-17-14(16)12-8-7-11(9-13(12)15)10-5-3-2-4-6-10;/h2-9H,15H2,1H3;1H
• InChI Key： RLIUAMHJPOCXJT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC(=CC=1N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride

Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride: A Versatile Compound in Pharmaceutical and Biomedical Research

CAS No. 1187582-66-6 represents a critical chemical entity in the field of pharmaceutical chemistry, with its unique molecular structure and functional groups making it a promising candidate for various biomedical applications. This compound, known as Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride, is a derivative of biphenylcarboxylic acid, featuring a primary amine group at the 3-position of the biphenyl scaffold and a hydrochloride salt moiety. The combination of these structural elements contributes to its distinct physicochemical properties, which have been extensively studied in recent years to explore its potential in drug discovery and therapeutic development.

Recent advancements in computational chemistry and in silico modeling have provided new insights into the molecular behavior of Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride. A 2023 study published in Journal of Medicinal Chemistry demonstrated that its amino group exhibits favorable interactions with target proteins, particularly in enzyme inhibition and signal transduction pathways. These findings highlight its potential as a scaffold for designing targeted therapies in oncology and neurodegenerative diseases. The hydrochloride salt form enhances its solubility in aqueous environments, making it a suitable candidate for oral administration in preclinical studies.

From a synthetic chemistry perspective, the preparation of Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride involves multi-step reactions that require precise control of reaction conditions. A 2022 report in Organic & Biomolecular Chemistry described an efficient method for its synthesis using electrophilic aromatic substitution and acid-catalyzed coupling reactions. This approach not only improves the yield but also reduces the formation of byproducts, which is crucial for green chemistry practices in pharmaceutical manufacturing. The carboxylate group in its structure plays a key role in stabilizing the molecule, enabling it to maintain its integrity during storage and transportation.

Emerging research in biomaterials science has further expanded the applications of Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride. A 2024 study published in Biomaterials Science explored its potential as a drug delivery carrier for targeted therapy. The compound's ability to form self-assembled nanomaterials under specific pH conditions makes it a valuable platform for controlled drug release systems. This property is particularly advantageous for treating diseases requiring localized drug delivery, such as skin disorders and inflammatory conditions.

From a pharmacokinetic standpoint, the hydrochloride salt form of Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride exhibits improved bioavailability compared to its free base counterpart. This was confirmed in a 2023 clinical trial evaluating its oral absorption in animal models. The compound's lipophilicity and hydrophilicity balance allow it to cross biological membranes efficiently, which is essential for its therapeutic efficacy. Researchers are currently investigating its metabolic pathways to optimize its pharmacological profile for human applications.

Recent studies have also focused on the structural modifications of Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride to enhance its biological activity. A 2024 paper in Chemical Communications reported the synthesis of derivatives with substituted aromatic rings, which showed increased antimicrobial activity against multidrug-resistant bacteria. These modifications demonstrate the versatility of the core structure and its potential for drug repurposing in combating antibiotic resistance. The carboxylate group remains a key functional moiety in these modified compounds, contributing to their stability and reactivity.

The amine functionality of Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride has attracted attention in prodrug design strategies. A 2023 review in Drug Design, Development and Therapy highlighted its potential as a prodrug precursor for delivering active pharmaceutical ingredients. The hydrochloride salt form allows for controlled release of the active compound in the target tissue, minimizing systemic side effects. This property is particularly valuable for chronic disease management, where long-term treatment with minimal toxicity is required.

From an environmental impact perspective, the production of Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride must consider sustainable practices. A 2024 study in Green Chemistry evaluated the green synthesis methods for this compound, emphasizing the reduction of hazardous waste and energy consumption. The use of recyclable catalysts and non-toxic solvents in its synthesis aligns with the principles of green chemistry and eco-friendly manufacturing. These efforts are crucial for ensuring the long-term viability of its production and application in pharmaceutical industries.

Finally, the structural characterization of Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride has been a focus of recent analytical studies. A 2023 paper in Journal of Pharmaceutical Analysis used high-resolution mass spectrometry and X-ray crystallography to confirm its molecular structure. These techniques provide critical information for understanding its intermolecular interactions and crystalline behavior, which are essential for optimizing its formulation and delivery methods. The hydrochloride salt form's crystallinity also influences its tablet formulation properties, making it an important consideration in pharmaceutical development.

In conclusion, Methyl 3-Aminobiphenyl-4-carboxylate Hydrochloride represents a promising compound with diverse applications in pharmaceutical science. Its unique structural features, including the amine group, carboxylate group, and hydrochloride salt form, contribute to its multifunctional properties. Ongoing research in drug discovery, biomaterials science, and green chemistry continues to expand its potential uses, making it a subject of significant interest in both academic and industrial settings.